Cas no 51874-62-5 (4-t-Pentylcyclohexene)

• Product Name: 4-t-Pentylcyclohexene
• CAS No: 51874-62-5
• MF: C₁₁H₂₀
• MW: 152.276503562927
• CID: 936027
• PubChem ID: 551432
• Update Time: 2025-04-19

4-t-Pentylcyclohexene Chemical and Physical Properties

Names and Identifiers

• 4-t-Pentylcyclohexene
• 4-(2-methylbutan-2-yl)cyclohexene
• QHNHBWFHTRVZPZ-UHFFFAOYSA-N
• 4-tert-Pentyl-1-cyclohexene #
• 4-(1,1-dimethylpropyl)cyclohexene
• 51874-62-5
• DB-316797
• AKOS006281262
• 4-tert-Pentyl-1-cyclohexene
• DTXSID90338849

• Inchi： 1S/C11H20/c1-4-11(2,3)10-8-6-5-7-9-10/h5-6,10H,4,7-9H2,1-3H3
• InChI Key： QHNHBWFHTRVZPZ-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC)C1CC=CCC1

Computed Properties

• Exact Mass: 152.156500638g/mol
• Monoisotopic Mass: 152.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų